Lithium;magnesium;sodium;silicate

Specification

• CAS No.: 53320-86-8
• Molecular Formula: H12Li2Mg16Na2O72Si24
• Molecular Weight: 2286.9 g/mol
• IUPAC Name: dilithium;hexadecamagnesium;disodium;1,3,5,7-tetraoxido-2,4,6,8,9,10-hexaoxa-1,3,5,7-tetrasilatricyclo[3.3.1.13,7]decane;dodecahydroxide
• Standard InChI: InChI=1S/2Li.16Mg.2Na.6O10Si4.12H2O/c;;;;;;;;;;;;;;;;;;;;6*1-11-5-12(2)8-13(3,6-11)10-14(4,7-11)9-12;;;;;;;;;;;;/h;;;;;;;;;;;;;;;;;;;;;;;;;;12*1H2/q2*+1;16*+2;2*+1;6*-4;;;;;;;;;;;;/p-12
• Standard InChI Key: XCOBTUNSZUJCDH-UHFFFAOYSA-B
• Canonical SMILES: [Li+].[Li+].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[O-][Si]12O[Si]3(O[Si](O1)(O[Si](O2)(O3)[O-])[O-])[O-].[O-][Si]12O[Si]3(O[Si](O1)(O[Si](O2)(O3)[O-])[O-])[O-].[O-][Si]12O[Si]3(O[Si](O1)(O[Si](O2)(O3)[O-])[O-])[O-].[O-][Si]12O[Si]3(O[Si](O1)(O[Si](O2)(O3)[O-])[O-])[O-].[O-][Si]12O[Si]3(O[Si](O1)(O[Si](O2)(O3)[O-])[O-])[O-].[O-][Si]12O[Si]3(O[Si](O1)(O[Si](O2)(O3)[O-])[O-])[O-].[Na+].[Na+].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2]

Introduction

Chemical Composition and Structural Characteristics

Lithium magnesium sodium silicate is a complex silicate mineral with the general formula $\text{Li}_x\text{Mg}_y\text{Na}_z\text{Si}_n\text{O}_{m}$, where the exact stoichiometry varies based on synthesis conditions. The compound typically comprises silicon dioxide (SiO$_2$), magnesium oxide (MgO), lithium oxide (Li$_2$O), and sodium oxide (Na$_2$O) in varying proportions. A representative chemical composition from industrial specifications includes:

Component	Percentage (Dry Basis)
SiO$_2$	59.50%
MgO	27.50%
Li$_2$O	0.80%
Na$_2$O	2.80%
Loss on Ignition	8.20%

Table 1: Typical chemical composition of lithium magnesium sodium silicate.

The material adopts a layered structure akin to natural phyllosilicates, with lithium, magnesium, and sodium ions occupying interlayer sites. This arrangement facilitates cation exchange and intercalation, as demonstrated by its ability to adsorb toxins and interact with organic molecules. Structural analyses using X-ray diffraction and MAS-NMR spectroscopy reveal a tetrahedral silicate framework with octahedral sheets containing magnesium, contributing to its high thermal stability (melting point ≈ 650°C).

Synthesis and Manufacturing Processes

Industrial synthesis involves hydrothermal treatment of silica with alkali metal hydroxides. A standardized method includes:

• Precursor Mixing: Dispersing silica in aqueous solutions of NaOH and LiOH at molar ratios optimized for target cation incorporation.

• Hydrothermal Reaction: Heating the mixture at 90–150°C for several days to promote crystallization. Higher temperatures (≥125°C) favor the formation of well-defined layered structures.

• Drying and Milling: The resultant product is dehydrated and ground into a free-flowing white powder with a bulk density of 1,000 kg/m³.

Variations in synthesis conditions, such as the use of Li$_2$CO$_3$ or Na$_2$CO$_3$ instead of hydroxides, yield materials with differing Li$^+$/Na$^+$ ratios and layer charge densities. For instance, replacing 50% of NaOH with LiNO$_3$ produces a lithium-enriched phase with enhanced ion-exchange capacity.

Physicochemical Properties

Lithium magnesium sodium silicate exhibits distinct properties critical for its industrial applications:

Property	Value/Range
Appearance	Free-flowing white powder
Bulk Density	1,000 kg/m³
Surface Area (BET)	370 m²/g
pH (2% suspension)	9.8–11.0
Gel Strength	≥22 g
Free Moisture	≤10%

Table 2: Key physicochemical properties.

The high surface area and alkaline pH enable effective interactions with polar molecules and ions. For example, in aqueous suspensions, the material forms thixotropic gels due to the electrostatic repulsion between negatively charged silicate layers, a property exploited in cosmetic formulations.

Functional Applications

Rheology Modifier in Cosmetics

In cosmetic products, the compound acts as an anti-settling agent by forming shear-thinning gels. A 2% aqueous suspension gels within 6 hours, providing stability to emulsions without altering viscosity. Its biocompatibility and non-toxic degradation products (e.g., Mg$^{2+}$, Li$^+$, and silicic acid) make it suitable for skincare formulations.

Adsorbent in Environmental Remediation

The layered structure and cation exchange capacity (370 m²/g surface area) enable efficient adsorption of heavy metals and organic pollutants. For instance, proton-exchanged forms of the silicate exhibit microporosity, enhancing their affinity for contaminants like lead and cadmium.

Challenges and Future Directions

Despite its advantages, challenges persist in optimizing synthesis for specific applications. For example, controlling Li$^+$/Na$^+$ ratios during hydrothermal synthesis remains complex, affecting consistency in ion-exchange capacity. Future research should explore:

• Green Synthesis Methods: Reducing energy consumption and alkali usage in manufacturing.

• Nanocomposite Development: Integrating the silicate with polymers for advanced drug delivery systems.

• Mechanistic Studies: Elucidating molecular interactions in antimicrobial applications using in situ spectroscopic techniques.